Cas no 354120-15-3 (5-Hydroxy-2-oxo-2,3-dihydro-1H-benzo[b]azepine-4-carboxylic acid methyl ester)

• Product Name: 5-Hydroxy-2-oxo-2,3-dihydro-1H-benzo[b]azepine-4-carboxylic acid methyl ester
• CAS No: 354120-15-3
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5156031
• Update Time: 2025-10-19

5-Hydroxy-2-oxo-2,3-dihydro-1H-benzo[b]azepine-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-oxo-2,3-dihydro-1H-benzo[b]azepine-4-carboxylic acid methyl ester

• Inchi： 1S/C12H11NO4/c1-17-12(16)8-6-10(14)13-9-5-3-2-4-7(9)11(8)15/h2-5,15H,6H2,1H3,(H,13,14)
• InChI Key： WQIMRHZTKFEKDR-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(O)=C(C(OC)=O)CC1=O

Additional information on 5-Hydroxy-2-oxo-2,3-dihydro-1H-benzo[b]azepine-4-carboxylic acid methyl ester

Comprehensive Overview of 5-Hydroxy-2-oxo-2,3-dihydro-1H-benzo[b]azepine-4-carboxylic acid methyl ester (CAS No. 354120-15-3)

The compound 5-Hydroxy-2-oxo-2,3-dihydro-1H-benzo[b]azepine-4-carboxylic acid methyl ester (CAS No. 354120-15-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its benzo[b]azepine core, combined with ester and hydroxy functional groups, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in neurological and inflammatory disorders, aligning with current trends in precision medicine.

One of the most searched questions regarding this compound revolves around its synthesis and mechanism of action. The methyl ester moiety enhances its solubility, a critical factor in bioavailability—a hot topic in drug development. Recent studies highlight its role as a precursor for small-molecule inhibitors, a trending area in oncology and autoimmune disease research. The presence of the hydroxy group further allows for selective derivatization, enabling targeted modifications for improved pharmacokinetics.

From an industrial perspective, 354120-15-3 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are optimizing its production using catalytic methods to reduce waste. This aligns with the broader demand for eco-friendly chemical processes, a frequently searched term in academic and industrial databases. Its stability under physiological conditions also makes it a candidate for prodrug design, another trending topic in medicinal chemistry.

Analytical characterization of this compound typically involves advanced techniques like NMR, HPLC, and mass spectrometry, which are frequently queried by chemists validating its purity. The azepine ring system, a less common scaffold in natural products, has sparked interest in its structure-activity relationships (SAR), a key focus in modern drug discovery. Computational modeling studies, often searched in conjunction with this CAS number, predict its binding affinity for various enzymes, further driving its experimental exploration.

In summary, 5-Hydroxy-2-oxo-2,3-dihydro-1H-benzo[b]azepine-4-carboxylic acid methyl ester represents a multifaceted compound with applications spanning drug development, materials science, and sustainable chemistry. Its unique structure and functional groups continue to inspire innovative research, addressing both academic curiosities and industrial needs in alignment with contemporary scientific priorities.